2-[4-(Chloromethyl)-3-methyl-1H-pyrazol-1-YL]pyridine

• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol
• IUPAC Name: 2-[4-(chloromethyl)-3-methylpyrazol-1-yl]pyridine
• InChI: InChI=1S/C10H10ClN3/c1-8-9(6-11)7-14(13-8)10-4-2-3-5-12-10/h2-5,7H,6H2,1H3
• InChI Key: LBAZSKIGZDBUFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CCl)C2=CC=CC=N2

Description

2-[4-(Chloromethyl)-3-methyl-1H-pyrazol-1-YL]pyridine is a useful research compound. Its molecular formula is C10H10ClN3 and its molecular weight is 207.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-methyl-1-(2-pyridyl)-1H-pyrazol-4-ylmethanol (3.00 g), thionyl chloride (2.5 ml) and toluene (50 ml) was stirred at 70° C. for 2 hours. The reaction mixture was concentrated under reduced pressure, and saturated aqueous sodium bicarbonate solution was added to the residue, which was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated aqueous sodium chloride solution, dried (MgSO4) and concentrated to obtain 4-chloromethyl-3-methyl-1-(2-pyridyl)-1H-pyrazole (3.10 g, yield 94%) as a colorless oily substance.